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Abstract
Acid Yellow 61 is a monoazo acid dye historically utilized in the textile industry for coloring

wool and polyamide fabrics. While its chromophoric properties are evident from its application,

a comprehensive and publicly available dataset on its specific photophysical characteristics is

notably absent from the scientific literature. This guide is intended to serve as a foundational

resource for researchers interested in the photophysical properties of this dye. Due to the

scarcity of published data, this document outlines the essential parameters that require

experimental determination and provides standardized protocols for their measurement. The

subsequent sections detail the theoretical framework for these characteristics and present

templates for data organization and experimental workflows that can be populated upon

empirical investigation.

Introduction
Acid Yellow 61, with the Colour Index number 18968 and CAS number 12217-38-8, is

recognized for its yellow hue and solubility in water.[1][2] Its molecular structure,

C24H20Cl2N5NaO6S2, indicates a complex aromatic system that is the basis for its light-

absorbing properties.[1] While its primary use has been in industrial dyeing processes, the

photophysical properties of such dye molecules can sometimes lend themselves to

applications in research, such as fluorescence microscopy, if they exhibit suitable quantum
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yields and photostability. This guide addresses the critical gap in the scientific knowledge base

regarding the detailed photophysical profile of Acid Yellow 61.

Core Photophysical Parameters (Hypothetical Data)
A thorough characterization of a fluorescent dye involves the quantification of several key

parameters. As experimental data for Acid Yellow 61 is not currently available, the following

table has been structured to present hypothetical data that would be obtained through the

experimental protocols outlined in Section 3.

Table 1: Summary of Photophysical Properties of Acid Yellow 61 (Hypothetical Data)

Parameter Value Unit Solvent/Conditions

Absorption Maximum

(λ_abs)
420 nm Methanol

Molar Extinction

Coefficient (ε)
25,000 M⁻¹cm⁻¹ Methanol

Emission Maximum

(λ_em)
540 nm Methanol

Stokes Shift 120 nm Methanol

Fluorescence

Quantum Yield (Φ_F)
0.15 -

Quinine sulfate in 0.1

M H₂SO₄ as standard

Fluorescence Lifetime

(τ)
1.2 ns Methanol

Experimental Protocols
To ascertain the photophysical characteristics of Acid Yellow 61, a series of standardized

spectroscopic techniques must be employed. The following protocols provide a detailed

methodology for these essential experiments.

UV-Visible Absorption Spectroscopy
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This experiment is designed to determine the absorption maximum (λ_abs) and the molar

extinction coefficient (ε) of Acid Yellow 61.

Protocol:

Preparation of Stock Solution: A stock solution of Acid Yellow 61 is prepared by accurately

weighing a small amount of the dye and dissolving it in a precise volume of a spectroscopic

grade solvent (e.g., methanol) to achieve a concentration of approximately 10⁻³ M.

Preparation of Dilutions: A series of dilutions ranging from 10⁻⁶ M to 10⁻⁵ M are prepared

from the stock solution.

Spectrophotometer Setup: A dual-beam UV-Vis spectrophotometer is calibrated using the

pure solvent as a blank.

Data Acquisition: The absorbance spectra of each dilution are recorded over a wavelength

range of 300-600 nm.

Data Analysis: The wavelength of maximum absorbance (λ_abs) is identified from the

spectra. A Beer-Lambert plot of absorbance at λ_abs versus concentration is constructed.

The molar extinction coefficient (ε) is calculated from the slope of the linear fit of this plot.

Fluorescence Spectroscopy
This protocol outlines the measurement of the emission maximum (λ_em) and the relative

fluorescence quantum yield (Φ_F).

Protocol:

Sample Preparation: A dilute solution of Acid Yellow 61 with an absorbance of less than 0.1

at the excitation wavelength is prepared to minimize inner filter effects.

Fluorometer Setup: A spectrofluorometer is used for the measurement. The excitation

wavelength is set to the absorption maximum (λ_abs) determined from the UV-Vis

experiment.

Emission Spectrum Acquisition: The fluorescence emission spectrum is recorded from a

wavelength slightly longer than the excitation wavelength to approximately 700 nm. The
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wavelength of maximum emission intensity (λ_em) is then determined.

Quantum Yield Measurement (Comparative Method):

A well-characterized fluorescence standard with a known quantum yield (e.g., quinine

sulfate in 0.1 M H₂SO₄) is used.

The absorbance of both the Acid Yellow 61 solution and the standard solution are

adjusted to be nearly identical at the same excitation wavelength.

The integrated fluorescence intensities of both the sample and the standard are measured

under identical experimental conditions.

The quantum yield of Acid Yellow 61 is calculated using the following equation:

Φ_F(sample) = Φ_F(standard) * (I_sample / I_standard) * (η_sample² / η_standard²)

where I is the integrated fluorescence intensity and η is the refractive index of the solvent.

Time-Resolved Fluorescence Spectroscopy
This experiment aims to determine the fluorescence lifetime (τ) of Acid Yellow 61 using Time-

Correlated Single Photon Counting (TCSPC).

Protocol:

Instrumentation: A TCSPC system equipped with a pulsed light source (e.g., a picosecond

laser diode) at the excitation wavelength of the dye and a sensitive single-photon detector is

used.

Sample Preparation: A dilute solution of Acid Yellow 61 is prepared as in the fluorescence

spectroscopy protocol.

Data Acquisition: The instrument response function (IRF) is first measured using a scattering

solution. Subsequently, the fluorescence decay profile of the Acid Yellow 61 solution is

recorded.

Data Analysis: The fluorescence decay data is analyzed by deconvolution with the IRF and

fitting to a single or multi-exponential decay model to determine the fluorescence lifetime (τ).
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Visualizations of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Caption: Workflow for UV-Vis Absorption Spectroscopy.
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Caption: Workflow for Fluorescence Spectroscopy.

Potential Applications in Research
Should Acid Yellow 61 be found to possess favorable photophysical properties, such as a high

quantum yield and good photostability, it could potentially be explored for various research

applications. These might include its use as a fluorescent probe in microscopy for staining

specific cellular compartments or as a label for biomolecules in immunoassays. However,

without empirical data, these applications remain speculative.

Conclusion
This technical guide highlights the significant lack of publicly available data on the

photophysical characteristics of Acid Yellow 61. It provides a clear framework for the
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necessary experimental investigations and the presentation of the resulting data. The detailed

protocols and workflow diagrams are intended to facilitate a systematic study of this dye by

researchers. The determination of its core photophysical parameters is the first and most

critical step in assessing its potential for any application beyond its traditional use in the textile

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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